Isobutyryl-L-carnitine
Isobutyryl-L-carnitine
O-isobutyryl-L-carnitine is an optically active form of O-isobutyrylcarnitine having (R)-configuration. It has a role as a human metabolite. It is an O-isobutyrylcarnitine, a methyl-branched fatty acyl-L-carnitine, a saturated fatty acyl-L-carnitine and a short-chain fatty acyl-L-carnitine.
Brand Name:
Vulcanchem
CAS No.:
25518-49-4
VCID:
VC21235925
InChI:
InChI=1S/C11H21NO4/c1-8(2)11(15)16-9(6-10(13)14)7-12(3,4)5/h8-9H,6-7H2,1-5H3/t9-/m1/s1
SMILES:
CC(C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Molecular Formula:
C11H21NO4
Molecular Weight:
231.29 g/mol
Isobutyryl-L-carnitine
CAS No.: 25518-49-4
Cat. No.: VC21235925
Molecular Formula: C11H21NO4
Molecular Weight: 231.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-isobutyryl-L-carnitine is an optically active form of O-isobutyrylcarnitine having (R)-configuration. It has a role as a human metabolite. It is an O-isobutyrylcarnitine, a methyl-branched fatty acyl-L-carnitine, a saturated fatty acyl-L-carnitine and a short-chain fatty acyl-L-carnitine. |
|---|---|
| CAS No. | 25518-49-4 |
| Molecular Formula | C11H21NO4 |
| Molecular Weight | 231.29 g/mol |
| IUPAC Name | (3R)-3-(2-methylpropanoyloxy)-4-(trimethylazaniumyl)butanoate |
| Standard InChI | InChI=1S/C11H21NO4/c1-8(2)11(15)16-9(6-10(13)14)7-12(3,4)5/h8-9H,6-7H2,1-5H3/t9-/m1/s1 |
| Standard InChI Key | LRCNOZRCYBNMEP-SECBINFHSA-N |
| Isomeric SMILES | CC(C)C(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C |
| SMILES | CC(C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
| Canonical SMILES | CC(C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator